Isobutyl-d9 Paraben

Specification

• CAS No.: 1215460-35-7
• Molecular Formula: C11H14O3
• Molecular Weight: 203.285
• IUPAC Name: [1,1,2,3,3,3-hexadeuterio-2-(trideuteriomethyl)propyl] 4-hydroxybenzoate
• Standard InChI: InChI=1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3/i1D3,2D3,7D2,8D
• Standard InChI Key: XPJVKCRENWUEJH-GVZYGMFYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)O

Introduction

Chemical Structure and Fundamental Properties

Isobutyl paraben (CAS No. 4247-02-3) is an ester of p-hydroxybenzoic acid with an isobutyl alcohol group. Its non-deuterated form has the molecular formula C₁₁H₁₄O₃ and a molecular weight of 194.23 g/mol. In the deuterated analog (Isobutyl-d9 Paraben), nine hydrogen atoms are replaced with deuterium atoms, resulting in the molecular formula C₁₁H₅D₉O₃. This substitution increases the molecular weight by approximately 9 g/mol (due to the mass difference between hydrogen and deuterium), giving Isobutyl-d9 Paraben an approximate molecular weight of 203.23 g/mol.

The physical properties of Isobutyl-d9 Paraben can be inferred based on known properties of regular isobutyl paraben and general principles of deuteration effects:

Property	Isobutyl Paraben (Non-deuterated)	Isobutyl-d9 Paraben (Inferred)
Physical State	White Solid	White Solid
Melting Point	76°C	Slightly higher than 76°C
Boiling Point	302.3±15.0°C (Predicted)	Likely higher than non-deuterated form
Density	1.105±0.06 g/cm³ (Predicted)	Slightly higher than non-deuterated form
Water Solubility	Insoluble in water	Insoluble in water
LogP (octanol/water)	3.43 at 23°C	Similar to non-deuterated form
pKa	8.17±0.15 (Predicted)	Similar to non-deuterated form

The deuteration of the isobutyl group typically alters certain physical properties due to the kinetic isotope effect, where carbon-deuterium bonds exhibit different vibrational frequencies and bond strengths compared to carbon-hydrogen bonds. This results in slightly higher melting and boiling points, though the chemical reactivity remains largely unchanged.

Analytical Applications and Research Uses

Mass Spectrometry Internal Standards

The primary application of Isobutyl-d9 Paraben is as an internal standard for quantitative analysis in mass spectrometry. The deuterium labeling creates a compound that:

• Behaves nearly identically to isobutyl paraben during sample preparation and chromatographic separation

• Produces fragment ions shifted by the mass difference of the deuterium atoms

• Can be distinguished from the non-deuterated compound in mass spectra

• Compensates for matrix effects and recovery variations during analysis

This makes Isobutyl-d9 Paraben particularly valuable for quantifying isobutyl paraben in complex matrices such as cosmetic products, environmental samples, and biological fluids.

Metabolic and Pharmacokinetic Studies

Deuterated compounds serve as crucial tools for studying metabolic pathways. When incorporated into a molecule like isobutyl paraben, deuterium atoms can:

• Act as tracers to follow the compound through biological systems

• Help identify metabolites through their characteristic mass shifts

• Provide insights into reaction mechanisms and biotransformation processes

Regular parabens, including similar compounds like propylparaben, exhibit rapid elimination following administration, with reported half-lives between 0.789 and 3.5 hours depending on dosage. The deuteration in Isobutyl-d9 Paraben would likely extend this half-life due to the kinetic isotope effect, where carbon-deuterium bonds typically break more slowly than carbon-hydrogen bonds.

Comparison with Non-Deuterated Isobutyl Paraben

The functional differences between Isobutyl-d9 Paraben and its non-deuterated counterpart are primarily relevant to analytical applications rather than preservative efficacy:

Parameter	Isobutyl Paraben	Isobutyl-d9 Paraben
Analytical Utility	Standard analyte	Internal standard for quantitative analysis
Mass Spectral Profile	Base mass spectrum	Mass shifted by approximately 9 Da
Metabolic Stability	Standard metabolism	Potentially slower metabolism at deuterated positions
Antimicrobial Activity	Effective preservative	Likely comparable to non-deuterated form
Commercial Availability	Widely available	Limited to specialty chemical suppliers
Cost	Lower	Significantly higher due to deuteration process